2-Amino-5,5,5-trifluoropentanenitrile

• Molecular Formula: C5H7F3N2
• Molecular Weight: 152.12 g/mol
• IUPAC Name: 2-amino-5,5,5-trifluoropentanenitrile
• InChI: InChI=1S/C5H7F3N2/c6-5(7,8)2-1-4(10)3-9/h4H,1-2,10H2
• InChI Key: XMMUZYAEVNFMIL-UHFFFAOYSA-N
• Canonical SMILES: C(CC(F)(F)F)C(C#N)N

Description

2-Amino-5,5,5-trifluoropentanenitrile is a useful research compound. Its molecular formula is C5H7F3N2 and its molecular weight is 152.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium cyanide (10 g, 0.20 mol, 1 eq) in water (50 ml) at room temperature are added successively ammonium chloride (12 g, 0.22 mol, 1.1 eq.) and 4,4,4-trifluorobutanol a4 (25 g, 0.20 mol, 1 eq) dissolved in methanol (50 ml). The mixture is stirred overnight at room temperature. The reaction mixture is quenched with water and extracted with ethyl acetate (3 times). The organic layers are dried over MgSO4, filtered and evaporated under reduced pressure to afford 34 g of 2-amino-5,5,5-trifluoropentanenitrile a5.